Cas no 879928-45-7 (1-(3-methylphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione)

• Product Name: 1-(3-methylphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• CAS No: 879928-45-7
• MF: C₁₈H₁₇N₃O₅S
• MW: 387.40968298912
• CID: 5797031
• Update Time: 2025-07-09

1-(3-methylphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylphenyl)-1-(3-nitrophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• 1-(3-methylphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

• Inchi： 1S/C18H17N3O5S/c1-12-4-2-5-13(8-12)19-16-10-27(25,26)11-17(16)20(18(19)22)14-6-3-7-15(9-14)21(23)24/h2-9,16-17H,10-11H2,1H3
• InChI Key： GUPCGRJHLVOHEV-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=CC(C)=C2)C2CS(=O)(=O)CC2N1C1=CC=CC([N+]([O-])=O)=C1

Additional information on 1-(3-methylphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

Introduction to Compound with CAS No. 879928-45-7 and Product Name: 1-(3-methylphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

The compound identified by the CAS number 879928-45-7 and the product name 1-(3-methylphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic structures that have garnered considerable attention due to their unique biological activities and structural complexity. The presence of multiple functional groups, including aromatic rings and heterocyclic moieties, makes this molecule a promising candidate for further investigation in drug discovery and medicinal chemistry.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target complex biological pathways. The compound in question exhibits structural features that are reminiscent of molecules known to interact with various biological targets, including enzymes and receptors. Specifically, the 1-(3-methylphenyl) and 3-(3-nitrophenyl) substituents contribute to its pharmacophoric properties, while the hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione core provides a rigid scaffold that may enhance binding affinity and selectivity. These structural elements suggest that the compound could be a valuable scaffold for designing new drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for further derivatization. The nitro group in the 3-(3-nitrophenyl) moiety is particularly noteworthy, as nitroaromatic compounds have been extensively studied for their pharmacological properties. The nitro group can be readily reduced to an amine, which opens up numerous possibilities for chemical modification. This versatility allows medicinal chemists to explore different functionalization strategies, such as introducing additional substituents or altering the heterocyclic core, to optimize biological activity.

Recent advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have shown that the compound interacts favorably with several biological targets, including enzymes involved in inflammation and metabolic pathways. These interactions are mediated by key hydrogen bonding interactions between the functional groups of the compound and the active sites of the target proteins. Such insights are crucial for designing molecules with enhanced binding affinity and selectivity.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules with increasing efficiency. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in assembling the aromatic rings and heterocyclic moieties. Additionally, protecting group strategies have been employed to ensure regioselective functionalization at different positions within the molecule. These synthetic approaches highlight the importance of interdisciplinary collaboration between organic chemists and biochemists in developing novel therapeutic agents.

Preclinical studies have begun to explore the potential therapeutic applications of this compound. Initial results suggest that it may exhibit inhibitory activity against certain enzymes involved in inflammatory responses. This aligns with current trends in drug development, where targeting inflammation has become a key strategy for treating various chronic diseases. Furthermore, the compound's ability to interact with multiple targets suggests that it could be developed into a multitargeted drug candidate, which may offer advantages over traditional single-target therapies.

The future of this compound lies in its ability to transition from a laboratory curiosity to a clinical candidate. Further research is needed to optimize its pharmacokinetic properties and assess its safety profile in animal models. Additionally, exploring its potential as an antiviral or anticancer agent could open up new avenues for therapeutic intervention. As our understanding of complex biological systems continues to grow, molecules like this one will play an increasingly important role in addressing unmet medical needs.

In conclusion, the compound with CAS No. 879928-45-7 and product name 1-(3-methylphenyl)-3-(3-nitrophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione represents a promising lead molecule with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will continue to contribute to advancements in drug discovery and medicinal chemistry.